Cas no 1111104-28-9 (5-(3-ethoxyphenyl)-1H-pyrimidin-2-one)

• Product Name: 5-(3-ethoxyphenyl)-1H-pyrimidin-2-one
• CAS No: 1111104-28-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD11877033
• CID: 2606633
• PubChem ID: 53222307
• Update Time: 2025-06-11

5-(3-ethoxyphenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-ethoxyphenyl)-1H-pyrimidin-2-one
• 5-(3-ETHOXYPHENYL)-2-HYDROXYPYRIMIDINE
• 5-(3-Ethoxyphenyl)pyrimidin-2(1H)-one
• 5-(3-Ethoxyphenyl)pyrimidin-2-ol
• 5-(3-Ethoxyphenyl)-2-hydroxypyrimidine, 95%
• 1111104-28-9
• MFCD11877033
• DTXSID90686817

• MDL： MFCD11877033
• Inchi： 1S/C12H12N2O2/c1-2-16-11-5-3-4-9(6-11)10-7-13-12(15)14-8-10/h3-8H,2H2,1H3,(H,13,14,15)
• InChI Key： MQAOWUNHVNXZGM-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1C=NC(NC=1)=O

Computed Properties

• Exact Mass: 216.089877630Da
• Monoisotopic Mass: 216.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(3-ethoxyphenyl)-1H-pyrimidin-2-one

Introduction to 5-(3-ethoxyphenyl)-1H-pyrimidin-2-one (CAS No. 1111104-28-9)

5-(3-ethoxyphenyl)-1H-pyrimidin-2-one is a significant compound in the realm of pharmaceutical chemistry, recognized for its structural versatility and potential biological activity. With the CAS number 1111104-28-9, this heterocyclic organic molecule has garnered attention in recent years due to its role as a key intermediate in the synthesis of various pharmacologically relevant derivatives. The compound belongs to the pyrimidine class, a scaffold widely explored in medicinal chemistry for its ability to interact with biological targets, particularly enzymes and receptors involved in critical metabolic pathways.

The structural motif of 5-(3-ethoxyphenyl)-1H-pyrimidin-2-one consists of a pyrimidinone core substituted with a 3-ethoxyphenyl group. This particular arrangement imparts unique electronic and steric properties, making it a valuable building block for designing molecules with tailored physicochemical properties. The ethoxy group at the para position of the phenyl ring enhances lipophilicity while maintaining sufficient solubility, which is crucial for drug formulation and bioavailability considerations.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives, particularly those incorporating aromatic rings with electron-donating substituents like ethoxy groups. Studies have demonstrated that such modifications can significantly influence binding affinity and selectivity towards biological targets. For instance, 5-(3-ethoxyphenyl)-1H-pyrimidin-2-one has been investigated as a precursor in the development of compounds targeting kinases and other enzymes implicated in cancer and inflammatory diseases. The pyrimidinone moiety is known to exhibit inhibitory activity against various protein kinases, which are pivotal in regulating cell proliferation and differentiation.

One of the most compelling aspects of 5-(3-ethoxyphenyl)-1H-pyrimidin-2-one is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis pathways, including condensation reactions between appropriate carbonyl compounds and ethoxycinnamaldehydes. This accessibility allows for rapid screening of analogues with modified substituents, enabling medicinal chemists to optimize potency, selectivity, and pharmacokinetic profiles. The ease of functionalization also makes it an attractive candidate for library synthesis programs aimed at identifying novel bioactive molecules.

Recent advancements in computational chemistry have further enhanced the utility of 5-(3-ethoxyphenyl)-1H-pyrimidin-2-one as a scaffold for drug discovery. Molecular docking studies have been employed to predict interactions between this compound and target proteins, providing insights into potential binding modes and key interaction points. These computational approaches complement experimental efforts by allowing virtual screening of large compound libraries, thereby accelerating the identification of lead candidates for further optimization.

The biological activity of 5-(3-ethoxyphenyl)-1H-pyrimidin-2-one has been explored in several preclinical models. Initial studies have suggested that derivatives of this compound exhibit inhibitory effects on cyclin-dependent kinases (CDKs), which are overexpressed in many cancer cell lines. By modulating CDK activity, these compounds may disrupt cell cycle progression and induce apoptosis in tumor cells. Additionally, the phenolic moiety present in the 3-ethoxyphenyl group has been shown to contribute to antioxidant properties, potentially making this scaffold useful in developing therapeutics for oxidative stress-related disorders such as neurodegenerative diseases.

Another area of interest is the antimicrobial potential of 5-(3-ethoxyphenyl)-1H-pyrimidin-2-one and its derivatives. Resistance to conventional antibiotics continues to pose a significant challenge in global healthcare, prompting researchers to explore novel antimicrobial agents. Pyrimidine-based compounds have shown promise in this context due to their ability to interfere with essential bacterial processes such as DNA replication and protein synthesis. Structural modifications of 5-(3-ethoxyphenyl)-1H-pyrimidin-2-one have led to the discovery of compounds with potent activity against Gram-positive and Gram-negative bacteria, as well as fungi.

The pharmacokinetic profile of 5-(3-ethoxyphenyl)-1H-pyrimidin-2-one is another critical consideration in its development as a drug candidate. In vitro studies have indicated that this compound exhibits moderate oral bioavailability and prolonged half-life upon administration in animal models. These characteristics are favorable for therapeutic applications where sustained drug levels are desired. Furthermore, preliminary toxicity assessments have revealed low acute toxicity profiles, suggesting that further development may be warranted.

The future directions for research on 5-(3-ethoxyphenyl)-1H-pyrimidin-2-one include exploring its role in combination therapies and investigating its mechanisms of action at a molecular level. Combination therapy involves using multiple drugs with complementary mechanisms to enhance therapeutic efficacy while minimizing resistance development. Pyrimidine derivatives could play a pivotal role in such strategies by targeting different aspects of disease pathogenesis simultaneously. Additionally, elucidating the precise molecular interactions between 5-(3-ethoxyphenyl)-1H-pyrimidin-2-one and its biological targets will provide valuable insights into its mode of action and aid in rational drug design.

In conclusion,5-(3-ethoxyphenyl)-1H-pyrimidin-2-one (CAS No. 1111104-28-9) represents a promising scaffold for pharmaceutical innovation due to its structural versatility, synthetic accessibility, and demonstrated biological activity. Its potential applications span across oncology, inflammation management, antimicrobial therapy, and beyond make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve,5-(3-ethoxyphenyl)-1H-pyrimidin-2-oneand its derivatives are likely to play an increasingly important role in addressing unmet medical needs.